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Compound of Interest

Compound Name: Hydriodic acid

Cat. No.: B052396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

azeotropic hydriodic acid. The information is presented to be a valuable resource for

laboratory and development work, with a focus on clarity, practical application, and safety.

Executive Summary
Hydriodic acid (HI) is a powerful reducing agent and a key reagent in organic synthesis. In its

azeotropic form, it presents as a constant-boiling mixture with water, making its physical

properties predictable and stable under distillation conditions. This guide details these

properties, offering quantitative data in accessible formats and outlining the methodologies for

their experimental determination.

Physical Properties of Azeotropic Hydriodic Acid
Azeotropic hydriodic acid is a solution of hydrogen iodide (HI) in water that, at a specific

concentration, boils at a constant temperature. The vapor produced has the same composition

as the liquid. This property is characteristic of a negative azeotrope, where the boiling point of

the mixture is higher than the boiling points of its individual components.

Quantitative Data Summary
The physical properties of azeotropic hydriodic acid are summarized in the tables below for

easy reference.
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Property Value Notes

Concentration ~57% by weight HI

This is the constant boiling

composition at standard

atmospheric pressure.

Boiling Point 127 °C (261 °F; 400 K)
At standard atmospheric

pressure (760 mmHg).[1]

Density ~1.70 g/mL At room temperature.

Molar Mass of HI 127.91 g/mol

Appearance
Colorless to pale yellow or

brown liquid

The color change is due to the

oxidation of iodide to iodine

upon exposure to air and light.

Odor Pungent, acrid

Table 1: Key Physical Properties of Azeotropic Hydriodic Acid

Property Value Conditions

Refractive Index 1.46616

The specific concentration for

this value is not explicitly

stated for the azeotrope in the

provided search results, but it

is a cited value for hydriodic

acid.[1]

Table 2: Optical Properties of Hydriodic Acid

Understanding the Azeotrope
The behavior of azeotropic hydriodic acid can be understood through the concept of negative

azeotropes. A negative azeotrope is formed when there are strong intermolecular forces

between the components of the mixture, in this case, hydrogen bonding between water and

hydriodic acid. These strong interactions reduce the vapor pressure of the mixture, thus

elevating its boiling point above that of the pure components.
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Distillation of a Non-Azeotropic Mixture

Distillation of an Azeotropic Mixture

Key Principle

Initial Mixture
(e.g., <57% HI) Vapor

(Enriched in lower boiling point component)

Heat

Residue
(Different Composition)

Remains

Azeotropic Mixture
(~57% HI)

Distillate
(Different Composition)Condense

Vapor
(Same Composition)

Heat Distillate
(Same Composition)

Condense

Azeotropic mixtures boil at a constant temperature
 without a change in composition.

Click to download full resolution via product page

Distillation Behavior of Azeotropic vs. Non-Azeotropic Mixtures.

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the key

physical properties of azeotropic hydriodic acid. Extreme caution must be exercised when

handling hydriodic acid due to its high corrosivity and toxicity. All procedures should be

performed in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including acid-resistant gloves, safety goggles, and a face shield.[2][3]

Determination of Boiling Point
The boiling point of azeotropic hydriodic acid can be determined using a distillation or reflux

method. Due to the corrosive nature of the acid, all glassware should be made of borosilicate

glass, and any other materials in contact with the acid must be corrosion-resistant (e.g., PTFE).
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Methodology:

Apparatus Setup: Assemble a simple distillation apparatus or a reflux apparatus using a

round-bottom flask, a condenser, a thermometer, and a heating mantle. The thermometer

bulb should be positioned just below the side arm of the distillation head or in the vapor

phase above the refluxing liquid to ensure an accurate reading of the vapor temperature.

Sample Preparation: Place a small volume (e.g., 10-20 mL) of the hydriodic acid solution

and a few boiling chips or a magnetic stir bar into the round-bottom flask.

Heating: Gently heat the flask using the heating mantle.

Observation: For a distillation, record the temperature at which a steady stream of distillate is

collected. For a reflux setup, record the temperature at which the vapor and liquid are in

equilibrium (i.e., the temperature stabilizes).

Pressure Correction: Record the atmospheric pressure at the time of the experiment. If the

pressure deviates significantly from standard pressure (760 mmHg), a correction may be

necessary.
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Workflow for Boiling Point Determination.

Determination of Density
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The density of azeotropic hydriodic acid can be accurately measured using a pycnometer or a

digital density meter. Given the corrosive nature of the acid, a glass pycnometer is a suitable

choice.

Methodology using a Pycnometer:

Preparation: Thoroughly clean and dry a pycnometer of known volume.

Weighing (Empty): Accurately weigh the empty pycnometer.

Filling: Carefully fill the pycnometer with the azeotropic hydriodic acid, ensuring there are

no air bubbles. The filling should be done in a fume hood.

Weighing (Filled): Weigh the filled pycnometer.

Temperature Control: Ensure the temperature of the acid is known and constant during the

measurement.

Calculation: The density is calculated by dividing the mass of the acid (mass of filled

pycnometer minus mass of empty pycnometer) by the volume of the pycnometer.

Determination of Concentration
The concentration of hydriodic acid in the azeotropic mixture can be determined by titration

with a standardized solution of a strong base, such as sodium hydroxide (NaOH).

Methodology:

Sample Preparation: Accurately weigh a small sample of the azeotropic hydriodic acid and

dilute it with a known volume of deionized water. This is a crucial step to reduce the

concentration and handle the acid more safely during titration.

Titrant: Use a standardized solution of sodium hydroxide (e.g., 0.1 M or 1 M) as the titrant.

Indicator: An appropriate acid-base indicator, such as phenolphthalein or methyl orange, can

be used. Alternatively, a pH meter can be used to determine the equivalence point

potentiometrically.
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Titration: Titrate the diluted hydriodic acid solution with the sodium hydroxide solution until

the endpoint is reached (indicated by a color change or a sharp inflection in the pH curve).

Calculation: The concentration of the hydriodic acid is calculated based on the volume of

NaOH used, its concentration, and the initial mass of the hydriodic acid sample. The

reaction is: HI + NaOH → NaI + H₂O.

Safety and Handling
Hydriodic acid is a highly corrosive and toxic substance.[2] It can cause severe burns to the

skin and eyes and is harmful if inhaled or ingested.[2] Proper handling procedures are critical.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g.,

neoprene or nitrile), safety goggles, a face shield, and a lab coat.

Ventilation: All work with hydriodic acid must be conducted in a certified chemical fume

hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

bases and oxidizing agents. Use corrosion-resistant containers.

Spills: In case of a spill, neutralize with a weak base such as sodium bicarbonate and absorb

with an inert material. Follow all institutional and regulatory guidelines for waste disposal.

Conclusion
The physical properties of azeotropic hydriodic acid are well-defined, making it a reliable

reagent in various chemical applications. A thorough understanding of these properties,

coupled with strict adherence to safety protocols, is essential for its effective and safe use in

research and development. This guide serves as a foundational resource for professionals

working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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